Cas no 384339-31-5 (1H-Pyrazole, 5-bromo-1-[(4-methoxyphenyl)methyl]-, 2-oxide)

• Product Name: 1H-Pyrazole, 5-bromo-1-[(4-methoxyphenyl)methyl]-, 2-oxide
• CAS No: 384339-31-5
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 1489534
• Update Time: 2024-08-24

1H-Pyrazole, 5-bromo-1-[(4-methoxyphenyl)methyl]-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-bromo-1-[(4-methoxyphenyl)methyl]-, 2-oxide

• Inchi： 1S/C11H11BrN2O2/c1-16-10-4-2-9(3-5-10)8-13-11(12)6-7-14(13)15/h2-7H,8H2,1H3
• InChI Key： VQTOXGHKUOGLQL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C(Br)=CC=[N+]1[O-]

Computed Properties

• Exact Mass: 282.00043

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 103-104 °C
• Boiling Point: 434.0±55.0 °C(Predicted)
• PSA: 41.1
• pka: 2.25±0.10(Predicted)